Cas no 66903-08-0 (N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride)

N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride structure
66903-08-0 structure
Product name:N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride
CAS No:66903-08-0
MF:C13H21Cl2N
MW:262.21854186058
CID:1713383
PubChem ID:48345

N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-(2-chloroethyl)butan-1-aminium chloride
    • benzyl-butyl-(2-chloroethyl)azanium,chloride
    • 66903-08-0
    • N-Butyl-N-(2-chloroethyl)benzylamine hydrochloride
    • BENZYLAMINE, N-BUTYL-N-(2-CHLOROETHYL)-, HYDROCHLORIDE
    • Inchi: InChI=1S/C13H20ClN.ClH/c1-2-3-10-15(11-9-14)12-13-7-5-4-6-8-13;/h4-8H,2-3,9-12H2,1H3;1H
    • InChI Key: KOVRGMHDBWJQTD-UHFFFAOYSA-N
    • SMILES: CCCC[NH+](CCCl)CC1=CC=CC=C1.[Cl-]

Computed Properties

  • Exact Mass: 239.9409
  • Monoisotopic Mass: 261.1051051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 144
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • PSA: 5.9

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